![molecular formula C11H8Cl2N2O B068166 2-(2,4-Dichlorophenoxy)pyridin-3-amine CAS No. 175136-22-8](/img/structure/B68166.png)
2-(2,4-Dichlorophenoxy)pyridin-3-amine
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Overview
Description
2-(2,4-Dichlorophenoxy)pyridin-3-amine (DCPA) is a synthetic compound that has been used in various scientific research applications, including biochemical and physiological studies. It is an important tool for understanding the mechanisms of action of various drugs and other compounds. DCPA has been used to study the effects of drugs on the body, as well as to investigate the biochemical and physiological effects of various compounds.
Scientific Research Applications
Chemistry and Synthesis
Research into compounds similar to 2-(2,4-Dichlorophenoxy)pyridin-3-amine often focuses on their synthesis, chemical properties, and potential applications in creating new materials or as intermediates in the production of pharmaceuticals. For instance, the synthesis and study of heterocyclic compounds, including pyridine derivatives, have been extensively explored due to their significant role in medicinal chemistry and material science. These compounds are known for their versatility in forming metal complexes and catalyzing various chemical reactions (Li et al., 2019).
Environmental Science and Toxicology
The environmental impact and toxicological properties of chlorophenoxy derivatives, closely related to this compound, have been a subject of scientific inquiry. Studies have been conducted on the eco-toxicological effects of such compounds, especially concerning their use as herbicides and their potential impact on aquatic ecosystems and human health. Notably, research has highlighted the need for understanding the environmental fate, accumulation, and the effects of low-level exposure to these compounds (Islam et al., 2017).
Potential Medicinal Applications
The structural motif of pyridine, as seen in this compound, is commonly found in molecules with medicinal properties. Pyridine derivatives, for example, have been studied for their wide range of biological activities, including anticancer, antibacterial, and anti-inflammatory effects. These studies suggest the potential for compounds with similar structures to be developed as pharmaceutical agents or therapeutic leads (Abu-Taweel et al., 2022).
Analytical and Chemosensing Applications
Pyridine derivatives have also shown promise in chemosensing applications, where their ability to interact with various ions and molecules can be utilized in developing sensors for detecting specific chemical species in environmental, biological, or industrial samples. The versatility and efficacy of these compounds in analytical chemistry highlight the potential utility of similar compounds in diverse sensing technologies (Abu-Taweel et al., 2022).
Safety and Hazards
The safety information for “2-(2,4-Dichlorophenoxy)pyridin-3-amine” indicates that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
Mechanism of Action
- The primary target of 2-(2,4-Dichlorophenoxy)pyridin-3-amine is Enoyl-[acyl-carrier-protein] reductase [NADH] in Mycobacterium tuberculosis . This enzyme plays a crucial role in fatty acid biosynthesis.
Target of Action
Mode of Action
Properties
IUPAC Name |
2-(2,4-dichlorophenoxy)pyridin-3-amine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8Cl2N2O/c12-7-3-4-10(8(13)6-7)16-11-9(14)2-1-5-15-11/h1-6H,14H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PDJZNBHGWZVWAU-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(N=C1)OC2=C(C=C(C=C2)Cl)Cl)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8Cl2N2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90384245 |
Source
|
Record name | 2-(2,4-dichlorophenoxy)pyridin-3-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90384245 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
255.10 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
175136-22-8 |
Source
|
Record name | 2-(2,4-dichlorophenoxy)pyridin-3-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90384245 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.